Cas no 823822-09-9 (Cholestane-3,7-dione)

• Product name: Cholestane-3,7-dione
• CAS No: 823822-09-9
• MF: C₂₇H₄₄O₂
• MW: 400.63706
• CID: 692226
• PubChem ID: 53844256

Cholestane-3,7-dione Chemical and Physical Properties

Names and Identifiers

• Cholestane-3,7-dione
• (8R,9S,10S,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,4,5,6,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,7-dione
• 823822-09-9
• DTXSID10707078
• SCHEMBL2511252

• Inchi： InChI=1S/C27H44O2/c1-17(2)7-6-8-18(3)21-9-10-22-25-23(12-14-27(21,22)5)26(4)13-11-20(28)15-19(26)16-24(25)29/h17-19,21-23,25H,6-16H2,1-5H3/t18-,19?,21-,22+,23+,25+,26+,27-/m1/s1
• InChI Key： GLGKHJIHOAQVPU-BEEOYJCTSA-N
• SMILES： CC(C)CCCC(C)C1CCC2C1(CCC3C2C(=O)CC4C3(CCC(=O)C4)C)C

Computed Properties

• Exact Mass: 400.334130642g/mol
• Monoisotopic Mass: 400.334130642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 34.1Ų